Journal Name:Nature Energy
Journal ISSN:2058-7546
IF:67.439
Journal Website:https://www.nature.com/nenergy/
Year of Origin:0
Publisher:Springer Nature
Number of Articles Per Year:111
Publishing Cycle:
OA or Not:Not
Nature Energy ( IF 67.439 ) Pub Date: 2022-05-10 , DOI:
10.1080/17429145.2022.2062061
ABSTRACTOrobanche cumana Wallr. is the most serious parasitic weed that threatens sunflower production in China, it infects sunflower roots and causes severe yield and economic losses. This study determined the effects of O. cumana infection on sunflower growth, physiological, biochemical, photosynthesis indexes and used RNA-Seq to investigate the potential regulatory factors involved in the parasitic interaction. Results showed that O. cumana infestation significantly inhibited sunflower height, fresh weight, chlorophyl contents, photosynthetic and the MDA content, SOD and POD activities were increased in different degrees, which might be related to sunflower resistance to O. cumana infestation. Additionally, six parasite-related genes were selected, which markedly enriched in plant hormone signal transduction, photorespiration and phenylpropanoid metabolism pathway. Among these genes, HsP90A, MYC2 and HAO were discovered for the first time in sunflowers and O. cumana parasitic interaction. Undoubtedly, the results lay a foundation for revealing the parasitic interactions molecular mechanism of O. cumana and sunflowers.
Nature Energy ( IF 67.439 ) Pub Date: 2022-12-28 , DOI:
10.1080/17429145.2022.2152887
ABSTRACTLow temperature severely affects the growth of pomegranate in the early spring during the production process under protected cultivation. To understand the molecular responses to cold stress in Tunisian soft-seed pomegranate, this study investigated the transcriptome profiles and physiological changes of pomegranate leaves exposed to cold stress (6 °C) and freezing stress (0°C). Some potential cold response/resistance genes involved in plant hormone signal transduction, photosynthetic systems and carbon fixation in the C4 pathway, and sucrose and galactose metabolism were identified. In addition, an analysis of physiological indicators indicated that both stresses caused cell membrane damage; the accumulation of soluble sugar, soluble protein and proline; and the occurrence of photoinhibition owing to the damage in photosynthetic apparatus and the decrease in light energy conversion efficiency and electron transfer rate as shown by the decrease in net photosynthetic rate [Pn], potential maximum photochemical efficiency of PSII [Fv/Fm], actual photochemical efficiency of PSII [YII] and photochemical quenching coefficient [qP], and the effect was much moresevere in pomegranate under freezing stress. This study results offer useful information to understand the molecular mechanism of pomegranate response to cold stress and also lay a foundation for the selection of major candidate genes to conduct molecular breeding for cold tolerance in pomegranate.
Nature Energy ( IF 67.439 ) Pub Date: 2022-11-21 , DOI:
10.1080/17429145.2022.2144650
ABSTRACTCupuassu (Theobroma grandiflorum) is a fruit tree native to the Amazon region, presenting high social and economic value. Besides, owing to its suitability for agroforestry cultivation, cupuassu is useful for the conservation of the Amazon Forest. Cupuassu plantations are severely affected by Moniliophthora perniciosa. Thus, to gain insights into resistance against M. perniciosa, transcriptomes of susceptible (SG) and resistant (RG) genotypes of cupuassu were analyzed at the early stage of infection using RNA sequencing. A total of 21,441 unigenes were identified, and differentially expressed genes were detected in intra- (440) and inter-genotype (301) analyses. Gene expression was altered at 24 h after inoculation (HAI) in SG. This alteration was prominent at 48 HAI in RG. These datasets allowed the identification of genes potentially involved in defense mechanisms. Phytohormone signature analysis revealed a significant effect of hormones on genotype responses. The present study is the first large-scale transcriptomic analysis of cupuassu.
Nature Energy ( IF 67.439 ) Pub Date: 2022-10-06 , DOI:
10.1080/17429145.2022.2117867
ABSTRACTEndophytes are endosymbiotic microorganisms that coexist within different plant species which assist the host in multifarious ways without causing any detrimental effects on the plant well-being. The current study is focused on the bacterial isolates found in the Piper nigrum in vitro culture in the basal MS medium. The growth of these bacterial isolates even after repeated surface sterilization of the explant concludes the nature of these isolates as endophytes and these isolates were identified as Pantoea sp., Luteibacter sp., Herbaspirillum sp., and Agrobacterium sp. through 16srRNA. The endophytes were tested for their potential to aid plant development by assessing the production of Indoleacetic Acid, Ammonia, Hydrogen Cyanide, 1-aminocyclopropane-1-carboxylic acid deaminase, Siderophore, fixation of Nitrogen, solubilization of Phosphate, heavy metal and salt tolerance. Pantoea sp. and Herbaspirillum sp. were found tolerant against salt and heavy metal stress respectively. Based on plant growth promotion assays, Pantoea sp. and Agrobacterium sp. were further selected for metabolomic profiling. The results indicated the effects of isolates on primary and secondary metabolite biogenesis, aminoacyl-tRNA synthesis and amino acid metabolic pathways. The profiling of important metabolites linked to crop development, revealing its metabolic mechanism of plant growth promoting activities facilitated through selected Plant Growth Promoting Bacteria.
Nature Energy ( IF 67.439 ) Pub Date: 2023-05-26 , DOI:
10.1080/17429145.2023.2215235
ABSTRACTSalinity is an important problem for agriculture in the Mediterranean area, and thus, it is essential to develop mitigation strategies to reduce its impact. The main objective of this study was to test the effectiveness of halotolerant plant growth-promoting bacteria (H-PGPB) in improving grapevine salt stress tolerance. Grapevines grafted onto a salt-sensitive rootstock were inoculated with a consortium of H-PGPB. The substrate of half of the plants of each treatment was salinized up to 2 dS m−1. Plants grew for six days under these conditions, and afterward, NaCl was removed to assess plant recovery through growth, physiology, and canopy temperature measurements. Inoculation with H-PGPB had a positive effect on plant physiology, but after salt treatment, grapevines stopped their photosynthetic metabolism, leading to severe defoliation. Remarkably, after salt stress removal, inoculated plants re-sprouted faster, demonstrating that H-PGPB inoculation could be a good practice to increase vineyard resilience to salt stress.
Nature Energy ( IF 67.439 ) Pub Date: 2022-09-19 , DOI:
10.1080/17429145.2022.2120212
ABSTRACTMycorrhizal symbiosis influences plant growth and nutrition and can affect the performance of insect herbivores, but these effects are context-dependent. This study aims to investigate the influence of nitrogen fertilization and mycorrhizal symbiosis on maize and Spodoptera exigua performance and to explore the potential underlying mechanisms. Mycorrhiza promoted maize growth and reduced S. exigua performance, but these effects were dependent on nitrogen availability. We then assessed whether the consequences for S. exigua were mediated by its gut microbiota. Neither nitrogen nor mycorrhization affected S. exigua gut bacterial community. Reduced herbivore performance was instead potentially due to the effects of nitrogen-mycorrhiza interaction on the plant nutritional value.
Nature Energy ( IF 67.439 ) Pub Date: 2022-03-14 , DOI:
10.1080/17429145.2022.2049381
ABSTRACTThe outbreak of the olive quick decline syndrome caused by Xylella fastidiosa represents one of the main agricultural threats in Italy. Recently, thirty asymptomatic or paucisymptomatic genotypes found in olive groves heavily compromised by the bacterium were identified. HPLC ESI/MS-TOF analyses on leaf petiole extract were carried out to characterize the metabolic profile of selected genotypes. Besides uni- and multi-variate statistical methods differentiated the metabolic profiles of olive genotypes genetically related to the cultivars ‘Leccino’ and ‘Ciciulara’, no common metabolic pattern was found among the selected genotypes with respect to susceptible one. In-depth evaluation of seven selected phenolic compounds highlighted quantitative differences between genotypes and the susceptible control cultivar but a resistance-related pattern cannot be yet defind. Nevertheless, an unusually high concentration of quercetin-3-O-rhamnoside characterized a genotype genetically related to Tunisian cultivars which displayed no symptoms besides high bacterial concentration, suggesting how tolerance may be related to peculiar phenolic profiles.
Nature Energy ( IF 67.439 ) Pub Date: 2022-08-06 , DOI:
10.1080/17429145.2022.2107243
ABSTRACTA growing population coupled with a higher demand for food is putting pressure on agriculture. The use of synthetic pesticides and chemical fertilizers allowed us to boost agricultural productions, but at a great environmental cost. Exploitation of beneficial microorganism (BM)-plant interactions has been proposed as an eco-friendly solution to improve plant resistance to stresses and to increase productivity sustainably. We provide an overview of scientific evidence that this positive interaction is often mediated also by the release of microbial Volatile Organic Compounds (mVOCs). A few mVOCs are reported to have a double, not mutually exclusive, positive effect on plants, as plant growth promoters, and/or inducers of resistance against biotic and abiotic stress factors. They may also alter plant VOCs indirectly improving plant performances. However, mechanisms and functions of mVOCs need deeper investigation. By understanding mVOC modes of action on plants, further tools for sustainably improving plant productivity in agro-ecosystems may become soon available.
Nature Energy ( IF 67.439 ) Pub Date: 2022-06-17 , DOI:
10.1080/17429145.2022.2074157
ABSTRACTCu and Zn are common and potentially harmful heavy metals to plants, animals and humans. Herein, we investigated the effects of Cu and Zn stress on the photosynthesis and tolerance mechanism of alfalfa plants to ROS using fluorescence and biochemical methods. The results showed that Cu stress significantly reduced the chlorophyll content of the leaves, while Zn stress only reduced the Chl a content. The Fv/Fm decreased significantly under Cu stress but was not affected by Zn treatment. However, the PIABS of the leaves were sensitive to Cu and Zn stress. Both Cu and Zn stress resulted in the weakening of the ability of PQ library to accept electrons, the damage of OEC and the inhibition of the electron transfer from QA- to QB. Moreover, Cu stress also dissociated the thylakoids of leaves, but Zn stress did not significantly damage it. In Cu and Zn stressed leaves, the reduction of RC/CSm significantly increased the ABS/RC and TRo/RC values. When the stress intensified, the value of DIo/RC increased indicated a plant self-protection mechanism that eliminates excess energy in the PSII reaction center and increases the energy for heat dissipation per unit reaction center. Cu stress significantly increased the O2- production rate, H2O2 content, and MDA accumulation in the leaves. However, Zn stress exhibited a minimal effect on the ROS production and oxidative damage in the alfalfa leaves but increased the O2- production rate at the concentration of 800 μmol·L−1. Cu stress increased the activities of SOD, POD, CAT, APX, and GPX in the leaves; however, leaves adapts to Zn stress by enhancing the activities of SOD and GPX. Thus under Cu stress, the degree of photoinhibition and oxidative damage in alfalfa leaves were significantly higher than under Zn stress.
Nature Energy ( IF 67.439 ) Pub Date: 2023-03-12 , DOI:
10.1080/17429145.2023.2178680
ABSTRACTConsidering the more frequent and longer drought events due to climate change, improving plant drought tolerance became a priority. The search for plant growth promoting rhizobacteria (PGPR) able to improve plant drought tolerance has been long addressed, but with inconsistent results. Here, we summarize the PGPR mechanisms that improve plant drought tolerance, identify the pitfalls in current PGPR isolation and selection routines, and discuss the key points to define new strategies to get optimal PGPR for plant drought tolerance. Drought and host genotype impact rhizo-communities, and host-mediated selection strategies may be used to obtain a drought-adapted rhizomicrobiome that can be a source for PGPR isolation. Alternatively, an integrated omics-level analysis can improve our knowledge on the mechanisms of rhizomicrobiome construction, and a targeted approach can be designed, which will be focused on key PGP traits. New strategies to build PGPR consortia for improvement of plant drought tolerance are also suggested.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | ENERGY & FUELS 能源与燃料1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
1.60 | 61 | Science Citation Index Expanded | Not |
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